Cas no 1803585-13-8 (Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1))

• Product Name: Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1)
• CAS No: 1803585-13-8
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• MDL: MFCD28954420
• CID: 5162296
• PubChem ID: 85801289
• Update Time: 2025-06-22

Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1)

• MDL： MFCD28954420
• Inchi： 1S/C5H11NO3.ClH/c1-8-4(3-6)5(7)9-2;/h4H,3,6H2,1-2H3;1H
• InChI Key： LOBVIBRWXMVMKH-UHFFFAOYSA-N
• SMILES： C(OC)(CN)C(=O)OC.Cl

Additional information on Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1)

Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1): A Comprehensive Overview in Modern Chemical Biology

Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1), with the CAS number 1803585-13-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and biochemical assays.

The molecular structure of Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1) incorporates both polar and non-polar functional groups, which contribute to its versatility in various biochemical interactions. The presence of an amino group at the third carbon and a methoxy group at the second carbon introduces reactivity that is exploited in synthetic pathways and enzyme-mediated reactions. This structural configuration allows for diverse modifications and derivatizations, facilitating its use in the development of novel bioactive molecules.

In recent years, advancements in computational chemistry and high-throughput screening have highlighted the importance of structurally diverse compounds like Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1) in identifying lead candidates for therapeutic intervention. The compound's ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies. Notably, its derivatives have shown promise in modulating metabolic pathways associated with inflammation and oxidative stress, areas of significant clinical relevance.

One of the most compelling aspects of Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1) is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting key enzymes involved in disease pathways. For instance, studies have demonstrated its utility in generating analogs that exhibit inhibitory activity against specific proteases implicated in neurodegenerative disorders. This underscores the compound's potential as a scaffold for drug development.

The hydrochloride form of this compound enhances its pharmacokinetic properties, ensuring better absorption and bioavailability when administered orally or intravenously. This formulation is particularly advantageous in clinical trials where consistent delivery of active compounds is crucial for evaluating therapeutic efficacy. Furthermore, the stability imparted by the hydrochloride salt allows for long-term storage and transportation without degradation, making it a reliable reagent in both academic and industrial settings.

Recent research has also explored the antimicrobial properties of derivatives of Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1). Studies indicate that certain modifications can yield compounds with broad-spectrum activity against resistant bacterial strains. This finding is particularly pertinent given the growing concern over antibiotic resistance worldwide. The ability to design molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes offers a promising avenue for developing new antibiotics.

The synthesis of Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1) involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include condensation reactions to form the ester linkage followed by functional group transformations to introduce the amino and methoxy groups. The final step involves salt formation with hydrochloric acid to enhance solubility. These synthetic pathways are optimized for high yields and purity, ensuring that researchers receive a product suitable for sensitive biological assays.

In conclusion,Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1) represents a significant advancement in chemical biology with applications spanning drug discovery to biomolecular research. Its unique structural features and favorable physicochemical properties make it an invaluable tool for scientists investigating complex biological systems. As research continues to uncover new therapeutic targets and mechanisms,Propanoic acid, 3-amino-2-methoxy-, methyl ester, hydrochloride (1:1) is poised to play an increasingly important role in shaping the future of medicinal chemistry.